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molecular formula C8H7FN2O2 B8715146 N-(3-Fluorophenyl)-2-(hydroxyimino)acetamide

N-(3-Fluorophenyl)-2-(hydroxyimino)acetamide

Cat. No. B8715146
M. Wt: 182.15 g/mol
InChI Key: RRBDCMDWXUILBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08288425B2

Procedure details

A mixture of chloral hydrate (0.819 g) in water (25 ml) was treated with sodium sulfate (5.10 g), 3-fluoroaniline (0.43 ml), concentrated hydrochloric acid (0.3 ml), and hydroxylamine hydrochloride (0.938 g). The mixture was warmed to 80° C. for 2 hours then allowed to cool and then filtered. The solid was washed with water and then dried in air for 16 hours to afford N-(3-fluoro-phenyl)-2-hydroxyimino-acetamide (0.756 g) as a buff solid. LC-MS (METHOD B): RT=2.51 minutes; 181 (M+H)+.
Name
chloral hydrate
Quantity
0.819 g
Type
reactant
Reaction Step One
Name
water
Quantity
25 mL
Type
solvent
Reaction Step One
Name
sodium sulfate
Quantity
5.1 g
Type
reactant
Reaction Step Two
Name
3-fluoroaniline
Quantity
0.43 mL
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Name
hydroxylamine hydrochloride
Quantity
0.938 g
Type
reactant
Reaction Step Two
Name
N-(3-fluoro-phenyl)-2-hydroxyimino-acetamide

Identifiers

REACTION_CXSMILES
Cl[C:2](Cl)(Cl)[CH:3]([OH:5])O.S([O-])([O-])(=O)=O.[Na+].[Na+].[F:15][C:16]1[CH:17]=[C:18]([CH:20]=[CH:21][CH:22]=1)[NH2:19].Cl.Cl.[NH2:25][OH:26]>O>[F:15][C:16]1[CH:17]=[C:18]([NH:19][C:3](=[O:5])[CH:2]=[N:25][OH:26])[CH:20]=[CH:21][CH:22]=1 |f:1.2.3,6.7|

Inputs

Step One
Name
chloral hydrate
Quantity
0.819 g
Type
reactant
Smiles
ClC(C(O)O)(Cl)Cl
Name
water
Quantity
25 mL
Type
solvent
Smiles
O
Step Two
Name
sodium sulfate
Quantity
5.1 g
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[Na+].[Na+]
Name
3-fluoroaniline
Quantity
0.43 mL
Type
reactant
Smiles
FC=1C=C(N)C=CC1
Name
hydrochloric acid
Quantity
0.3 mL
Type
reactant
Smiles
Cl
Name
hydroxylamine hydrochloride
Quantity
0.938 g
Type
reactant
Smiles
Cl.NO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to cool
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
The solid was washed with water
CUSTOM
Type
CUSTOM
Details
dried in air for 16 hours
Duration
16 h

Outcomes

Product
Name
N-(3-fluoro-phenyl)-2-hydroxyimino-acetamide
Type
product
Smiles
FC=1C=C(C=CC1)NC(C=NO)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.756 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.